Cas no 70924-83-3 (N-[[4-(acetamidomethyl)cyclohexyl]methyl]acetamide)

• Product name: N-[[4-(acetamidomethyl)cyclohexyl]methyl]acetamide
• CAS No: 70924-83-3
• MF: C₁₂H₂₂N₂O₂
• MW: 226.31528
• CID: 975821
• PubChem ID: 299429

N-[[4-(acetamidomethyl)cyclohexyl]methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[[4-(acetamidomethyl)cyclohexyl]methyl]acetamide
• AC1L6ULV
• Acetamide, N,N'-[1,4-cyclohexanediylbis(methylene)]bis-, cis-
• cis-1,4-Bis-(acetamidomethyl)-cyclohexan
• cis-1,4-Bis(acetamidomethyl)cyclohexane
• cis-1,4-Bis-acetaminomethyl-cyclohexan
• cis-1,4-bis-acetylaminomethyl-cyclohexane
• N,N'-(cyclohexane-1,4-diyldimethanediyl)diacetamide
• NSC172319
• GUHHUMFYAACNTR-TXEJJXNPSA-N
• 70924-83-3
• N-((4-[(Acetylamino)methyl]cyclohexyl)methyl)acetamide #
• SCHEMBL13165688
• NSC-172319
• DTXSID90305879
• N,N'-[Cyclohexane-1,4-diylbis(methylene)]diacetamide
• trans-1,4-Bis(acetamidomethyl)cyclohexane
• Acetamide, N,N'-[1,4-cyclohexanediylbis(methylene)]bis-, trans-
• CHEMBL3120733
• GUHHUMFYAACNTR-HAQNSBGRSA-N
• DS-002216

• Inchi： InChI=1S/C12H22N2O2/c1-9(15)13-7-11-3-5-12(6-4-11)8-14-10(2)16/h11-12H,3-8H2,1-2H3,(H,13,15)(H,14,16)
• InChI Key： GUHHUMFYAACNTR-UHFFFAOYSA-N
• SMILES： CC(=O)NCC1CCC(CC1)CNC(=O)C

Computed Properties

• Exact Mass: 226.16826
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2